Cas no 1511037-26-5 ((4-methylthiophen-3-yl)methylhydrazine)

• Product Name: (4-methylthiophen-3-yl)methylhydrazine
• CAS No: 1511037-26-5
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• MDL: MFCD23774600
• CID: 5180650
• PubChem ID: 79802520
• Update Time: 2025-06-08

(4-methylthiophen-3-yl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(4-methyl-3-thienyl)methyl]-
• ((4-Methylthiophen-3-yl)methyl)hydrazine
• (4-methylthiophen-3-yl)methylhydrazine

• MDL： MFCD23774600
• Inchi： 1S/C6H10N2S/c1-5-3-9-4-6(5)2-8-7/h3-4,8H,2,7H2,1H3
• InChI Key： UTNUQFYLTMYQEH-UHFFFAOYSA-N
• SMILES： N(CC1C(C)=CSC=1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (4-methylthiophen-3-yl)methylhydrazine

Introduction to (4-methylthiophen-3-yl)methylhydrazine (CAS No. 1511037-26-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (4-methylthiophen-3-yl)methylhydrazine, identified by its CAS number CAS No. 1511037-26-5, has garnered attention due to its unique structural and pharmacological properties. This compound, featuring a thiophene ring substituted with a methyl group at the 4-position and a methylhydrazine moiety at the 3-position, presents a promising scaffold for further chemical modifications and biological evaluations.

The< strong>thiophene core is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The incorporation of a< strong>methylhydrazine group into the thiophene framework introduces reactive sites that can be exploited for further functionalization, making it an attractive intermediate in synthetic chemistry. Recent studies have highlighted the potential of thiophene derivatives in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, the< strong>(4-methylthiophen-3-yl)methylhydrazine structure offers a versatile platform for designing molecules with enhanced pharmacological activity. The< strong>methylhydrazine moiety is known for its ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions, which can be leveraged to improve drug-like properties such as solubility and bioavailability. Moreover, the< strong>thiophene ring itself is capable of undergoing diverse chemical transformations, including oxidation, reduction, and coupling reactions, facilitating the synthesis of more complex derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of< strong>(4-methylthiophen-3-yl)methylhydrazine and its derivatives with high accuracy. These computational studies have identified key structural features that can enhance binding to target proteins, providing valuable insights for rational drug design. For instance, molecular docking simulations have shown that this compound can effectively interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression.

The< strong>CAS No. 1511037-26-5 designation ensures that researchers have access to standardized information regarding the compound's physical and chemical properties, safety data, and potential applications. This standardized classification is crucial for ensuring consistency in experimental protocols and data interpretation across different laboratories. Additionally, the availability of spectroscopic data such as NMR spectra and mass spectrometry profiles allows for rigorous characterization of< strong>(4-methylthiophen-3-yl)methylhydrazine, facilitating its use in both academic and industrial research settings.

In conclusion, the< strong>(4-methylthiophen-3-yl)methylhydrazine compound represents a significant asset in the chemist's toolbox due to its versatile structure and potential biological activity. The< strong>thiophene-based scaffold combined with the< strong>methylhydrazine group provides a rich framework for further exploration in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like< strong>CAS No. 1511037-26-5 will undoubtedly play a crucial role in advancing pharmaceutical innovation.